molecular formula C9H9NO6 B1586015 3,4-Dimethoxy-2-nitrobenzoic acid CAS No. 79025-28-8

3,4-Dimethoxy-2-nitrobenzoic acid

Cat. No. B1586015
CAS RN: 79025-28-8
M. Wt: 227.17 g/mol
InChI Key: QZYYEGRMWJAHBY-UHFFFAOYSA-N
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Description

3,4-Dimethoxy-2-nitrobenzoic acid is a chemical compound with the CAS Number 79025-28-8 . It has a molecular weight of 227.17 . The IUPAC name for this compound is 3,4-dimethoxy-2-nitrobenzoic acid .


Molecular Structure Analysis

The InChI code for 3,4-Dimethoxy-2-nitrobenzoic acid is 1S/C9H9NO6/c1-15-6-4-3-5 (9 (11)12)7 (10 (13)14)8 (6)16-2/h3-4H,1-2H3, (H,11,12) . The InChI key is QZYYEGRMWJAHBY-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

3,4-Dimethoxy-2-nitrobenzoic acid is a solid . It should be stored in a sealed container in a dry environment at 2-8°C . .

Safety and Hazards

The compound is labeled with the GHS07 pictogram . The signal word is “Warning” and the hazard statement is H302

properties

IUPAC Name

3,4-dimethoxy-2-nitrobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO6/c1-15-6-4-3-5(9(11)12)7(10(13)14)8(6)16-2/h3-4H,1-2H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZYYEGRMWJAHBY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C(=C(C=C1)C(=O)O)[N+](=O)[O-])OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30361378
Record name 3,4-dimethoxy-2-nitrobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30361378
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

227.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-Dimethoxy-2-nitrobenzoic acid

CAS RN

79025-28-8
Record name 3,4-dimethoxy-2-nitrobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30361378
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A solution of 823 g. potassium permanganate in about 8.5 liters of H2O was gradually added to a refluxing solution of 3,4-dimethoxy-2-nitrobenzaldehyde (550 g., 2.60 moles) in 5.6 liters of acetone. The reaction mixture was refluxed for four more hours, then filtered through diatomaceous earth while hot and the filter cake washed with hot water. The acetone was removed in vacuo and a small amount of unreacted solid was filtered off. The aqueous solution was acidified with 2 N hydrochloric acid (1.8 liters) to yield 505 g. (85%) of the essentially pure title compound. Recrystallization from water afforded colorless crystals, M.P. 200°-202° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
550 g
Type
reactant
Reaction Step One
Name
Quantity
8.5 L
Type
solvent
Reaction Step One
Quantity
5.6 L
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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